Cas no 1448027-11-9 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1448027-11-9
• MF: C₁₈H₁₈F₃NO₄S
• MW: 401.400034427643
• CID: 5991701
• PubChem ID: 71788823
• Update Time: 2025-06-16

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzenesulfonamide
• 1448027-11-9
• F6200-3784
• AKOS024538334

• Inchi： 1S/C18H18F3NO4S/c19-18(20,21)26-15-8-10-16(11-9-15)27(24,25)22-12-17(23,14-6-7-14)13-4-2-1-3-5-13/h1-5,8-11,14,22-23H,6-7,12H2
• InChI Key： BNFJHMBQJPPUDE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCC(C1C=CC=CC=1)(C1CC1)O)(=O)=O

Computed Properties

• Exact Mass: 401.09086372g/mol
• Monoisotopic Mass: 401.09086372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide

N-(2-Cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide: A Comprehensive Overview

N-(2-Cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1448027-11-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the sulfonamide class and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of N-(2-Cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide includes a cyclopropyl group, a hydroxyl group, and a phenyl group attached to the nitrogen atom of the sulfonamide moiety. Additionally, the benzene ring is substituted with a trifluoromethoxy group at the para position. This intricate molecular architecture imparts distinct chemical and biological properties to the compound, making it a subject of extensive study in various scientific disciplines.

Recent research has highlighted the potential of N-(2-Cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide in the development of novel therapeutic agents. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. Studies have shown that this compound can effectively modulate the activity of certain kinases and proteases, which are crucial targets in the treatment of various diseases, including cancer and inflammatory disorders.

In the context of cancer research, N-(2-Cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide has demonstrated promising antiproliferative effects on various cancer cell lines. Preclinical studies have indicated that it can induce cell cycle arrest and apoptosis in tumor cells, while exhibiting minimal toxicity to normal cells. These findings suggest that this compound could be a valuable lead for the development of targeted cancer therapies.

Beyond its potential as an anticancer agent, N-(2-Cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide has also shown promise in the treatment of inflammatory conditions. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can inhibit key pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of N-(2-Cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide have been extensively studied to optimize its therapeutic potential. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for effective drug delivery and sustained therapeutic action. Additionally, its low toxicity profile makes it a promising candidate for further clinical development.

In terms of clinical trials, early-phase studies have been conducted to evaluate the safety and efficacy of N-(2-Cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide. Preliminary results from these trials have been encouraging, with patients showing significant improvements in disease outcomes with minimal adverse effects. These findings underscore the potential of this compound as a future therapeutic option for various medical conditions.

The synthesis of N-(2-Cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide involves several well-defined steps that ensure high purity and yield. The process typically begins with the preparation of the key intermediates, followed by their coupling to form the final product. Advances in synthetic chemistry have enabled researchers to optimize these reactions, making large-scale production feasible for commercial applications.

In conclusion, N-(2-Cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1448027-11-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a promising candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, further solidifying its importance in modern drug discovery efforts.